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Compound of Interest

Compound Name: di-n-butyldiacetoxygermane

Cat. No.: B081700 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Di-n-
butyldiacetoxygermane

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with di-n-butyldiacetoxygermane. Adherence to these

procedures is paramount for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling di-n-
butyldiacetoxygermane. The following equipment must be worn at all times in the laboratory

when this compound is in use.

Primary Protection:

Gloves: Nitrile rubber gloves are recommended for splash contact. A glove thickness of at

least 0.11 mm is advised, with a breakthrough time of approximately 60 minutes. Always

inspect gloves for integrity before use and change them immediately if contamination is

suspected.

Eye Protection: Chemical safety goggles that meet NIOSH (US) or EN 166 (EU) standards

are required.
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Lab Coat: A flame-retardant and antistatic protective lab coat should be worn to protect

against splashes and spills.

Secondary Protection:

Face Shield: When there is a risk of splashing or aerosol generation, a face shield should be

worn in addition to safety goggles.

Respiratory Protection: If vapors or aerosols are likely to be generated, a respirator is

required. All respirator use must comply with a formal respiratory protection program,

including fit testing and training.

Operational Plan: From Handling to Disposal
A systematic approach to handling di-n-butyldiacetoxygermane minimizes risk and ensures

procedural consistency.

1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid inhalation of the substance as a vapor or aerosol.

Prevent contact with skin and eyes.

2. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep the container locked up or in an area accessible only to qualified or authorized

personnel.

Store away from heat and sources of ignition.
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3. In Case of Exposure:

After inhalation: Move to fresh air and seek medical attention.

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

water/shower.

After eye contact: Rinse out with plenty of water and consult an ophthalmologist.

If swallowed: Make the victim drink water (two glasses at most) and consult a physician.

4. Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.

Do not let the product enter drains.

Follow all federal, state, and local regulations for hazardous waste disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for di-n-
butyldiacetoxygermane.

Property Value Source

Melting Point -35 °C / -31 °F

Boiling Point 340 °C / 644 °F

Flash Point 186.5 °C / 367.7 °F (open cup)

Density 1.043 g/cm³ at 25 °C / 77 °F

Vapor Pressure < 0.1 hPa at 20 °C / 68 °F

Relative Vapor Density 9.58 [1]

Experimental Workflow
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The following diagram outlines the standard operating procedure for the safe handling of di-n-
butyldiacetoxygermane.

Caption: Workflow for Safe Handling of Di-n-butyldiacetoxygermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b081700?utm_src=pdf-body
https://www.benchchem.com/product/b081700?utm_src=pdf-body
https://www.benchchem.com/product/b081700?utm_src=pdf-body
https://www.benchchem.com/product/b081700?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-Phthalate
https://www.benchchem.com/product/b081700#personal-protective-equipment-for-handling-di-n-butyldiacetoxygermane
https://www.benchchem.com/product/b081700#personal-protective-equipment-for-handling-di-n-butyldiacetoxygermane
https://www.benchchem.com/product/b081700#personal-protective-equipment-for-handling-di-n-butyldiacetoxygermane
https://www.benchchem.com/product/b081700#personal-protective-equipment-for-handling-di-n-butyldiacetoxygermane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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